2-(2-fluorophenoxy)-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}acetamide

• IUPAC Name: N-(5,6-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C12H11FN4O2S/c13-8-3-1-2-4-9(8)19-7-10(18)14-11-15-16-12-17(11)5-6-20-12/h1-4H,5-7H2,(H,14,15,18)
• InChI Key: DIQGHTLNQZBFTB-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NN=C(N21)NC(=O)COC3=CC=CC=C3F
• Molecular Formula: C12H11FN4O2S
• Molecular Weight: 294.31 g/mol

Description

The compound “2-(2-fluorophenoxy)-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}acetamide” is a derivative of 1,2,4-triazole. The 1,2,4-triazole nucleus is an important pharmacophore, interacting with biological receptors with high affinity due to its dipole character, hydrogen bonding capacity, rigidity, and solubility. It’s an integral part of a variety of drugs available in clinical therapy.

Molecular Structure Analysis

The 1,2,4-triazole nucleus, which is a part of the compound, exists in two tautomeric forms A and B, in which 1H-1,2,4-triazole (A) is more stable than 4H-1,2,4-triazole (B). The exact molecular structure of the compound isn’t available in the retrieved data.

Scientific Research Applications

5-FPT has been studied for its potential use in organic synthesis, as a potential drug molecule, and for its biological activity. It has been used as a chiral building block in the synthesis of various compounds, including pharmaceuticals and natural products. Additionally, 5-FPT has been studied for its potential use as an antineoplastic agent, an anti-inflammatory agent, and an antiviral agent.

Mechanism of Action

The mechanism of action of 5-FPT is not yet fully understood. However, it is believed that the thiazole ring of the molecule interacts with the enzyme-containing active sites of proteins, leading to a change in the protein structure and activity. This interaction is thought to be responsible for the biological activity of 5-FPT.
Biochemical and Physiological Effects
5-FPT has been studied for its potential use as an antineoplastic agent, an anti-inflammatory agent, and an antiviral agent. In vitro studies have shown that 5-FPT can inhibit the growth of various cancer cell lines, including those of breast, lung, and colorectal cancers. Additionally, 5-FPT has been shown to inhibit the growth of viruses, including HIV and herpes simplex virus. Furthermore, 5-FPT has been shown to possess anti-inflammatory properties, as well as to reduce the levels of certain pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 5-FPT in laboratory experiments include its low cost, easy availability, and stability. Additionally, 5-FPT can be synthesized in a relatively short amount of time and can be used in a variety of experiments.
However, there are some limitations to using 5-FPT in laboratory experiments. For example, the mechanism of action of 5-FPT is not yet fully understood, and further research is needed to better understand how it works. Additionally, the biological activity of 5-FPT has not been fully explored, and further studies are needed to determine its potential therapeutic applications.

Future Directions

The future directions for research on 5-FPT include further exploration of its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Additionally, research should be conducted to identify new synthesis methods and to optimize existing methods for the production of 5-FPT. Furthermore, research should be conducted to explore the use of 5-FPT in combination with other compounds to enhance its biological activity. Finally, further studies should be conducted to explore the potential toxic effects of 5-FPT.

Synthesis Methods

The synthesis of 5-FPT is achieved through the condensation of 2-fluorophenoxyacetamide with 5-amino-1,3,4-thiadiazole-2-thiol in the presence of an acid catalyst, such as hydrochloric acid or sulfuric acid. The reaction is typically conducted at room temperature for a few hours and results in the formation of the desired product. The product can then be purified by column chromatography or recrystallization.